Cas no 17607-80-6 (1-Benzyl-5-methyl-1H-pyrazole-3-carboxylic Acid)

• Product Name: 1-Benzyl-5-methyl-1H-pyrazole-3-carboxylic Acid
• CAS No: 17607-80-6
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD01331300
• CID: 135066
• PubChem ID: 10376003
• Update Time: 2025-05-28

1-Benzyl-5-methyl-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 5-methyl-1-(phenylmethyl)-
• 1-benzyl-5-methylpyrazole-3-carboxylic acid
• 5-methyl-1-(phenylmethyl)-1H-Pyrazole-3-carboxylic acid
• 1-Benzyl-5-methyl-1H-pyrazol-3-carbonsaeure
• 1-benzyl-5-methyl-1h-pyrazole-3-carboxylate
• 1-Benzyl-5-methyl-1H-pyrazole-3-carboxylic acid
• 3-Carboxy-1-benzyl-5-methyl-pyrazol
• 5-methyl-1-benzyl-1H-pyrazole-3-carboxylic acid
• AG-E-26478
• CTK0H3604
• I14-35822
• KB-218138
• SureCN1137143
• 1H-Pyrazole-3-carboxylic acid, 5-methyl-1-(phenylmethyl)-
• 1-Benzyl-5-methyl-1H-pyrazole-3-carboxylic acid, AldrichCPR
• FS-2078
• AKOS015912402
• MFCD01331300
• 17607-80-6
• DTXSID60438921
• SCHEMBL1137143
• FT-0736126
• AIYMHQTUFQNZMJ-UHFFFAOYSA-N
• AMY33116
• 1-Benzyl-5-methyl-1H-pyrazole-3-carboxylic Acid

• MDL： MFCD01331300
• Inchi： 1S/C12H12N2O2/c1-9-7-11(12(15)16)13-14(9)8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,15,16)
• InChI Key： AIYMHQTUFQNZMJ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N(CC2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 216.08996
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

1-Benzyl-5-methyl-1H-pyrazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)